Cas no 162460-07-3 (2-chloro-4-(3-chloropropyl)-1-methoxybenzene)

• Product Name: 2-chloro-4-(3-chloropropyl)-1-methoxybenzene
• CAS No: 162460-07-3
• MF: C₁₀H₁₂Cl₂O
• MW: 219.107681274414
• CID: 6064108
• PubChem ID: 83800842
• Update Time: 2025-05-20

2-chloro-4-(3-chloropropyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-chloropropyl)-1-methoxybenzene
• 2-Chloro-4-(3-chloropropyl)anisole
• Benzene, 2-chloro-4-(3-chloropropyl)-1-methoxy-

• Inchi： 1S/C10H12Cl2O/c1-13-10-5-4-8(3-2-6-11)7-9(10)12/h4-5,7H,2-3,6H2,1H3
• InChI Key： PXKIEAMZJSIXIC-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(CCCCl)C=C1Cl

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 297.8±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-chloro-4-(3-chloropropyl)-1-methoxybenzene

2-Chloro-4-(3-chloropropyl)-1-methoxybenzene (CAS No. 162460-07-3): A Comprehensive Overview

2-Chloro-4-(3-chloropropyl)-1-methoxybenzene (CAS No. 162460-07-3) is a specialized organic compound that has garnered significant attention in various chemical and industrial applications. This chlorinated aromatic compound, featuring a methoxy group and a chloropropyl side chain, is widely utilized in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors. Its unique structural properties make it a valuable intermediate in organic synthesis, offering versatility and efficiency in chemical transformations.

The compound's molecular structure consists of a benzene ring substituted with a chloro group at the 2-position, a 3-chloropropyl group at the 4-position, and a methoxy group at the 1-position. This arrangement provides distinct reactivity patterns, making it a preferred choice for researchers and chemists working on fine chemicals and specialty materials. The presence of both chloro and methoxy groups enhances its utility in nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures.

In recent years, the demand for 2-Chloro-4-(3-chloropropyl)-1-methoxybenzene has surged due to its role in the development of advanced materials and bioactive compounds. With the growing emphasis on sustainable chemistry and green synthesis, researchers are exploring eco-friendly methods to produce this compound, minimizing environmental impact while maintaining high yields and purity. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic that resonates strongly with today's environmentally conscious consumers and professionals.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-Chloro-4-(3-chloropropyl)-1-methoxybenzene in pharmaceuticals?" The answer lies in its utility as a key intermediate in the synthesis of various drug candidates. Its structural motifs are often incorporated into molecules with potential therapeutic effects, including anti-inflammatory and antimicrobial agents. Additionally, its derivatives are being investigated for their role in developing novel agrochemicals, addressing the global need for more efficient and safer crop protection solutions.

Another hot topic in the chemical community is the synthetic pathways for producing 2-Chloro-4-(3-chloropropyl)-1-methoxybenzene. Researchers are continually optimizing reaction conditions to improve efficiency and reduce waste. Recent advancements in catalytic processes and solvent-free reactions have shown promise in enhancing the scalability and sustainability of its production. These innovations are particularly relevant given the increasing regulatory pressures on chemical manufacturers to adopt greener practices.

The compound's physical and chemical properties also make it a subject of interest for material scientists. Its stability under various conditions and compatibility with other chemicals allow for its use in polymer chemistry and specialty coatings. For instance, it can serve as a building block for high-performance polymers that exhibit exceptional thermal and chemical resistance, catering to industries such as aerospace and electronics.

From a market perspective, the global demand for 2-Chloro-4-(3-chloropropyl)-1-methoxybenzene is expected to grow steadily, driven by its expanding applications in pharmaceuticals, agrochemicals, and advanced materials. Industry reports highlight the compound's role in the development of next-generation therapeutics and sustainable agricultural solutions, further fueling its adoption. Companies specializing in fine chemicals are investing in R&D to explore new derivatives and applications, ensuring a robust pipeline for future innovations.

Safety and handling of 2-Chloro-4-(3-chloropropyl)-1-methoxybenzene are also critical considerations for laboratories and industrial facilities. Proper storage conditions, such as keeping the compound in a cool, dry place away from incompatible substances, are essential to maintain its integrity and prevent degradation. While it is not classified under stringent regulatory categories, standard laboratory precautions should always be observed to ensure safe usage.

In conclusion, 2-Chloro-4-(3-chloropropyl)-1-methoxybenzene (CAS No. 162460-07-3) stands out as a versatile and valuable chemical intermediate with broad applications across multiple industries. Its significance in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. As research continues to uncover new uses and synthetic methods, this compound is poised to remain a cornerstone in the development of innovative and sustainable chemical solutions.